2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile

• IUPAC Name: 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C21H19N3O2/c1-25-19-10-14-7-8-24(13-17(14)11-20(19)26-2)21-16(12-22)9-15-5-3-4-6-18(15)23-21/h3-6,9-11H,7-8,13H2,1-2H3
• InChI Key: WAYPRINWLMSBCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C3=NC4=CC=CC=C4C=C3C#N)OC
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile is a chemical compound that belongs to the class of isoquinoline alkaloids. It has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways.
Biochemical and Physiological Effects:
2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress. Moreover, this compound has been found to have a protective effect on neuronal cells and to enhance cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile in lab experiments include its broad-spectrum activity against various biological targets, its ease of synthesis, and its relatively low toxicity. However, the limitations of this compound include its poor solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for research on 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile. One potential area of investigation is the development of novel derivatives with improved solubility and stability. Moreover, further studies are needed to elucidate the precise mechanism of action of this compound and to identify its molecular targets. Additionally, the potential applications of this compound in the treatment of various diseases, such as cancer, neurodegenerative disorders, and infectious diseases, should be explored further.

Synthesis Methods

The synthesis of 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile involves a multi-step process that starts with the condensation of 2-aminobenzonitrile and 2,3-dimethoxybenzaldehyde to form 2-(2,3-dimethoxyphenyl)quinoline-3-carbonitrile. This intermediate is then subjected to a cyclization reaction in the presence of a Lewis acid catalyst to yield the final product, 2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile.

Scientific Research Applications

2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)quinoline-3-carbonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antitumor, antimicrobial, antifungal, and antiviral properties. Moreover, this compound has been found to exhibit neuroprotective, anti-inflammatory, and antioxidant effects.